Cas no 1000574-17-3 (4,6-Dibromo-2,3-dichlorophenyl isothiocyanate)

• Product Name: 4,6-Dibromo-2,3-dichlorophenyl isothiocyanate
• CAS No: 1000574-17-3
• MF: C₇HBr₂Cl₂NS
• MW: 361.868536710739
• CID: 3157793
• PubChem ID: 26599160
• Update Time: 2025-04-21

4,6-Dibromo-2,3-dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2,3-dichlorophenyl isothiocyanate
• 1000574-17-3
• 1,5-dibromo-2,3-dichloro-4-isothiocyanatobenzene

• MDL： MFCD09878191
• Inchi： 1S/C7HBr2Cl2NS/c8-3-1-4(9)7(12-2-13)6(11)5(3)10/h1H
• InChI Key： QLUFBDKCGIVUFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1N=C=S)Cl)Cl)Br

Computed Properties

• Exact Mass: 360.755
• Monoisotopic Mass: 358.757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 6